Cas no 2832911-69-8 (2-Methyl-3-(piperazin-1-ylmethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine hydrochloride)

• Product Name: 2-Methyl-3-(piperazin-1-ylmethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine hydrochloride
• CAS No: 2832911-69-8
• MF: C₁₃H₂₃ClN₄
• MW: 270.801521539688
• CID: 6627289
• PubChem ID: 166638303
• Update Time: 2026-03-12

2-Methyl-3-(piperazin-1-ylmethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• F84272
• 2-METHYL-3-(PIPERAZIN-1-YLMETHYL)-5,6,7,8-TETRAHYDROIMIDAZO[1,2-A]PYRIDINE HYDROCHLORIDE
• 2832911-69-8
• Imidazo[1,2-a]pyridine, 5,6,7,8-tetrahydro-2-methyl-3-(1-piperazinylmethyl)-, hydrochloride (1:1)
• 2-Methyl-3-(piperazin-1-ylmethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine hydrochloride

• Inchi： 1S/C13H22N4.ClH/c1-11-12(10-16-8-5-14-6-9-16)17-7-3-2-4-13(17)15-11;/h14H,2-10H2,1H3;1H
• InChI Key： QLSOQJMQPIOUIJ-UHFFFAOYSA-N
• SMILES： Cl.N12C(CCCC1)=NC(C)=C2CN1CCNCC1

Computed Properties

• Exact Mass: 270.1611244g/mol
• Monoisotopic Mass: 270.1611244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-Methyl-3-(piperazin-1-ylmethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine hydrochloride

Introduction to 2-Methyl-3-(piperazin-1-ylmethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine hydrochloride (CAS No. 2832911-69-8)

2-Methyl-3-(piperazin-1-ylmethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine hydrochloride, identified by its CAS number 2832911-69-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its promising biological activities. This compound belongs to the imidazopyridine class, a scaffold that has been extensively studied for its potential in drug discovery. The structural features of this molecule, particularly the presence of a piperazine moiety and a tetrahydroimidazo[1,2-a]pyridine core, contribute to its unique pharmacological properties.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various pharmaceutical applications. The piperazine ring is a well-known pharmacophore that interacts with numerous biological targets, including enzymes and receptors. In particular, the 3-(piperazin-1-ylmethyl) substituent in this molecule suggests potential interactions with serotonergic and dopaminergic systems, which are implicated in a wide range of neurological and psychiatric disorders.

Recent studies have highlighted the therapeutic potential of imidazopyridine derivatives in the treatment of central nervous system (CNS) disorders. The tetrahydroimidazo[1,2-a]pyridine core of 2-Methyl-3-(piperazin-1-ylmethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine hydrochloride has been shown to exhibit properties such as receptor binding affinity and metabolic stability. These characteristics make it an attractive candidate for further development as an active pharmaceutical ingredient (API).

One of the most compelling aspects of this compound is its potential role in modulating neurotransmitter activity. The piperazine moiety can interact with various neurotransmitter receptors, including serotonin receptors (5-HT receptors) and dopamine receptors (D2 receptors). Such interactions are crucial for the development of drugs targeting conditions like depression, anxiety, schizophrenia, and Parkinson's disease. The 5-HT receptor subtypes, in particular, have been extensively studied for their involvement in mood regulation and cognitive processes.

The synthesis and characterization of 2-Methyl-3-(piperazin-1-ylmethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine hydrochloride have been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the piperazine substituent at the 3-position of the tetrahydroimidazo[1,2-a]pyridine ring. These synthetic approaches often involve multi-step reactions that require careful control of reaction conditions to avoid side products.

In terms of pharmacokinetic properties, this compound has demonstrated favorable solubility profiles in both water and organic solvents. This characteristic is essential for formulating dosage forms that can be administered orally or through other routes. Additionally, preliminary studies suggest that 2-Methyl-3-(piperazin-1-ylmethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine hydrochloride exhibits good metabolic stability in vitro, which is a critical factor for ensuring prolonged biological activity.

The biological activity of this compound has been evaluated using various in vitro and in vivo models. Initial screening studies have shown that it exhibits potent binding affinity to several key neurotransmitter receptors. For instance, it has been found to interact with the 5-HT6 receptor, which is implicated in cognitive functions such as learning and memory. Furthermore, 5-HT4 receptor modulation has also been observed, suggesting potential therapeutic benefits in conditions like Irritable Bowel Syndrome (IBS).

Preclinical studies have further explored the pharmacological effects of 2-Methyl-3-(piperazin-1-ylmethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine hydrochloride on animal models. These studies have provided insights into its mechanism of action and potential therapeutic applications. For example, animal models have shown that this compound can modulate dopamine release in the brain regions associated with motor control and reward pathways. This finding is particularly relevant for exploring its potential use in treating neurological disorders such as Parkinson's disease.

The safety profile of this compound has also been assessed through comprehensive toxicology studies. Preliminary data indicate that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects on major organs such as the liver and kidneys. These findings are encouraging for further development into clinical trials.

Future research directions for 2-Methyl-3-(piperazin-1-ylmethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine hydrochloride include exploring its efficacy in treating CNS disorders through large-scale clinical trials. Additionally, structure-based drug design approaches can be employed to optimize its pharmacological properties further. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify analogs with enhanced potency and selectivity.

The development of novel therapeutic agents requires a multidisciplinary approach involving chemists, biologists, pharmacologists, and clinicians. The collaborative efforts of these experts are essential for translating preclinical findings into safe and effective treatments for patients worldwide. The promising properties of 2-Methyl-3-(piperazin-1-ylmethyl)-5，6，7，8-tetrahydroimidazo\[1，2-a\]pyridine hydrochloride make it a valuable candidate for such endeavors.